N'-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N-[(E)-(3-ethoxy-4-prop-2-enoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O4/c1-3-13-30-22-11-9-17(14-23(22)29-4-2)16-26-27-25(28)24-15-20-19-8-6-5-7-18(19)10-12-21(20)31-24/h3,5-12,14-16H,1,4,13H2,2H3,(H,27,28)/b26-16+
• InChI Key: DHLHWQJABWKYCM-WGOQTCKBSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC=C
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC=C

Description

Naphtho[2,1-b]furan-2-carbohydrazide is a heterocyclic compound with diverse biological activities. It is an important scaffold for the design and development of new drugs.

Mechanism of Action

The mechanism of action of N-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been proposed that it exerts its biological activities by modulating various signaling pathways. It has been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer. It has also been found to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
N-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to protect against oxidative stress by increasing the expression of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide in lab experiments are its diverse biological activities and its availability. It can be easily synthesized in the lab and has been extensively studied. The limitations of using N-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide in lab experiments are its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

The future directions for the research on N-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide include the development of new derivatives with improved biological activities and reduced toxicity. It also includes the investigation of its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative diseases. Furthermore, the exploration of its mechanism of action and its interaction with various signaling pathways can provide insights into its therapeutic potential.

Synthesis Methods

The synthesis of N-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 4-(allyloxy)-3-ethoxybenzaldehyde and naphtho[2,1-b]furan-2-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is obtained as a yellow solid with a high yield.

Scientific Research Applications

N-[4-(allyloxy)-3-ethoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its biological activities. It has been found to exhibit anticancer, antifungal, antibacterial, anti-inflammatory, and antiviral activities. It has also been found to possess antioxidant and neuroprotective properties.